Cas no 1806852-48-1 (4-Cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-acetic acid)

• Product Name: 4-Cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-acetic acid
• CAS No: 1806852-48-1
• MF: C₁₀H₅F₅N₂O₂
• MW: 280.150919675827
• CID: 4880170
• Update Time: 2025-10-25

4-Cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-acetic acid

• Inchi： 1S/C10H5F5N2O2/c11-9(12)8-7(10(13,14)15)4(3-16)1-5(17-8)2-6(18)19/h1,9H,2H2,(H,18,19)
• InChI Key： RCGTVCCUFYUKHK-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)C=C(CC(=O)O)N=C1C(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 389
• XLogP3: 1.6
• Topological Polar Surface Area: 74

Additional information on 4-Cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-acetic acid

4-Cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-acetic Acid: A Comprehensive Overview

The compound 4-Cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-acetic acid, identified by the CAS number 1806852-48-1, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and biological activities. The structure of this molecule is characterized by a pyridine ring substituted with cyano, difluoromethyl, trifluoromethyl, and acetic acid groups, making it a versatile platform for further chemical modifications and functionalization.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging advanced methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques have not only improved the yield and purity of the compound but also opened new avenues for its application in fields such as pharmacology, agrochemicals, and materials science. The presence of fluorinated groups in the molecule enhances its stability and bioavailability, making it an attractive candidate for drug development.

In terms of biological activity, 4-Cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-acetic acid has shown promising results in preliminary studies targeting enzyme inhibition and receptor modulation. Researchers have reported its potential as a lead compound in the development of novel therapeutic agents for conditions such as cancer, inflammation, and neurodegenerative diseases. The acetic acid moiety in the molecule plays a critical role in enhancing its solubility and bioavailability, which are essential attributes for drug candidates.

The fluorinated substituents on the pyridine ring also contribute to the compound's unique electronic properties, making it an interesting subject for studies in electrochemistry and materials science. Recent research has explored its potential as a building block for advanced materials such as organic semiconductors and sensors. Its ability to undergo various post-synthetic modifications further enhances its utility in these applications.

In addition to its scientific significance, 4-Cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-acetic acid has gained attention for its environmental compatibility. Studies have demonstrated that the compound exhibits low toxicity to non-target organisms, making it a safer alternative to traditional chemicals in agricultural and industrial settings. This attribute aligns with the growing demand for sustainable and eco-friendly solutions across various industries.

The synthesis of this compound involves a multi-step process that requires meticulous control over reaction conditions to ensure high purity and yield. Key steps include the formation of the pyridine ring, introduction of substituents via electrophilic substitution or nucleophilic aromatic substitution, and functionalization of the acetic acid group. Researchers have optimized these steps using modern analytical techniques such as NMR spectroscopy and mass spectrometry to confirm the structure and purity of the final product.

In conclusion, 4-Cyano-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-acetic acid represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and characterization techniques, positions it as a valuable tool for advancing scientific research and industrial innovation. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in shaping future developments in chemistry and related fields.